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Compound of Interest

Compound Name:
(E)-3-(2-hydroxyethylamino)prop-

2-enal

CAS No.: 119864-25-4

Cat. No.: B219828

Get Quote

Introduction

(E)-3-(2-hydroxyethylamino)prop-2-enal is a bifunctional organic molecule belonging to the

class of N-substituted 3-aminopropenals. This class of compounds is of interest in medicinal

chemistry and materials science due to the presence of multiple reactive and interactive

functional groups. The molecule incorporates an α,β-unsaturated aldehyde, a secondary

amine, and a primary alcohol. The conjugated enal system serves as a Michael acceptor,

making the molecule susceptible to nucleophilic attack, a reactivity profile that often underpins

the biological activity of related compounds. This document provides a summary of the known

properties of (E)-3-(2-hydroxyethylamino)prop-2-enal, alongside a discussion of its potential

synthesis and biological relevance based on the chemistry of its constituent functional groups.

Core Molecular Data
The fundamental physicochemical properties of (E)-3-(2-hydroxyethylamino)prop-2-enal are

summarized in the table below. These values have been confirmed through chemical supplier

databases.
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Property Value

Molecular Formula C₅H₉NO₂

Molecular Weight 115.13 g/mol

CAS Number 119864-25-4

IUPAC Name (E)-3-(2-hydroxyethylamino)prop-2-enal

Visualization of Core Structures and Pathways
To better understand the chemical nature and potential interactions of (E)-3-(2-
hydroxyethylamino)prop-2-enal, the following diagrams illustrate its structure, a plausible

synthetic route, and a conceptual depiction of its reactivity.

(E)-3-(2-hydroxyethylamino)prop-2-enal
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Nucleophilic
Addition

2-Aminoethanol
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Biological Interaction

(E)-3-(2-hydroxyethylamino)prop-2-enal
(Electrophile)

Covalent Adduct Formation

Michael Addition

Biological Nucleophile
(e.g., Cysteine, Histidine in Proteins)

Altered Protein Function,
Oxidative Stress,

Cell Signaling Disruption

Leads to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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